Cas no 518993-32-3 ((3,4-difluorophenyl)(3,4-dimethylphenyl)methanone)

• Product Name: (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone
• CAS No: 518993-32-3
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• MDL: MFCD03486955
• CID: 936066
• PubChem ID: 583629
• Update Time: 2025-10-28

(3,4-difluorophenyl)(3,4-dimethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone
• (3,4-difluorophenyl)-(3,4-dimethylphenyl)methanone
• 3,4-DIFLUORO-3',4'-DIMETHYLBENZOPHENONE
• Methanone, (3,4-difluorophenyl)(3,4-dimethylphenyl)-
• UKLQXTUAGNBOLN-UHFFFAOYSA-N
• AKOS003271627
• (3,4-Difluoro-phenyl)-(3,4-dimethyl-phenyl)-methanone
• 518993-32-3
• MFCD03486955
• (3,4-Difluorophenyl)(3,4-dimethylphenyl)methanone #
• DTXSID60342655

• MDL： MFCD03486955
• Inchi： 1S/C15H12F2O/c1-9-3-4-11(7-10(9)2)15(18)12-5-6-13(16)14(17)8-12/h3-8H,1-2H3
• InChI Key： UKLQXTUAGNBOLN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC(C)=C(C)C=1)=O)F

Computed Properties

• Exact Mass: 246.08600
• Monoisotopic Mass: 246.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.81260

(3,4-difluorophenyl)(3,4-dimethylphenyl)methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone

Compound CAS No 518993-32-3: (3,4-Difluorophenyl)(3,4-Dimethylphenyl)Methanone

The compound with CAS No 518993-32-3, commonly referred to as (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone, is a unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its biphenyl ketone structure, where a ketone group connects two aromatic rings: one substituted with fluorine atoms at the 3 and 4 positions and the other with methyl groups at the same positions. The symmetrical substitution pattern of this molecule contributes to its distinct chemical properties and potential applications.

Recent studies have highlighted the synthetic versatility of this compound. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, particularly in the development of biologically active compounds. The fluorine substituents on one aromatic ring are known to enhance lipophilicity and improve drug-like properties, making this compound a valuable building block in medicinal chemistry.

In terms of physical properties, (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various organic reactions, including nucleophilic additions and cross-coupling reactions.

One of the most promising areas of research involving this compound is its potential application in drug discovery. Studies have shown that derivatives of this compound exhibit moderate to high bioactivity against certain enzymes and receptors. For instance, recent research has demonstrated that analogs of this compound can inhibit histone deacetylases (HDACs), which are targets for cancer therapy. The methyl groups on one aromatic ring contribute to the molecule's stability and ability to interact with biological targets.

The synthesis of (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone typically involves a Friedel-Crafts acylation reaction or a Ullmann coupling reaction. These methods allow for precise control over the substitution pattern and ensure high purity of the final product. The use of transition metal catalysts has further improved the efficiency of these reactions, making them more scalable for industrial applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that it undergoes slow degradation under aerobic conditions but can be effectively removed from wastewater using advanced oxidation processes such as Fenton's reagent or UV/hydrogen peroxide treatment. This information is essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, (3,4-difluorophenyl)(3,4-dimethylphenyl)methanone is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and chemical properties make it a valuable tool for researchers seeking to develop novel biologically active molecules. As ongoing research continues to uncover new applications and improve synthetic methods, this compound will likely play an increasingly important role in the field of medicinal chemistry.